Cas no 112393-66-5 (1-(hydroxymethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester)
112393-66-5 structure
Product Name:1-(hydroxymethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
CAS No:112393-66-5
MF:C7H10N2O3
MW:170.165901660919
CID:1099272
PubChem ID:13761617
Update Time:2025-04-20
1-(hydroxymethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-(hydroxymethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
- ethyl 1-(hydroxymethyl)pyrazole-4-carboxylate
- 112393-66-5
- Ethyl 1-(hydroxymethyl)-1H-pyrazole-4-carboxylate
- SCHEMBL7820903
- DTXSID70548702
-
- Inchi: 1S/C7H10N2O3/c1-2-12-7(11)6-3-8-9(4-6)5-10/h3-4,10H,2,5H2,1H3
- InChI Key: WOHQFQZTNVHJQU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NN(CO)C=1)=O
Computed Properties
- Exact Mass: 170.06914219g/mol
- Monoisotopic Mass: 170.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 64.4Ų
1-(hydroxymethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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